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Compound of Interest

Compound Name: Samarium-cobalt

Cat. No.: B12055056 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on mitigating thermal demagnetization in high-

temperature Samarium Cobalt (SmCo) applications.

Frequently Asked Questions (FAQs)
Q1: What is thermal demagnetization in SmCo magnets?

A1: Thermal demagnetization is the loss of magnetic strength in a magnet due to exposure to

high temperatures. For SmCo magnets, this occurs as increased thermal energy causes

atomic-level agitation, disrupting the alignment of magnetic domains that create the magnet's

overall magnetic field.[1] This can lead to a temporary (reversible) or permanent (irreversible)

reduction in magnetic performance.

Q2: What are the primary types of SmCo magnets and their temperature limitations?

A2: SmCo magnets are primarily available in two series: SmCo5 (composed of one part

samarium and five parts cobalt) and Sm2Co17 (composed of two parts samarium and

seventeen parts cobalt, with other elements).[2][3] The Sm2Co17 series generally offers

superior performance at higher temperatures.[2][3]

Q3: What is the difference between reversible and irreversible demagnetization?
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A3:

Reversible Demagnetization: This is a temporary loss of magnetic strength that occurs as the

magnet is heated. The loss is proportional to the temperature increase and is fully recovered

when the magnet cools to its initial temperature, provided the maximum operating

temperature is not exceeded.[4][5][6] This change is quantified by the Reversible

Temperature Coefficient (RTC).[3][7]

Irreversible Demagnetization: This is a permanent loss of magnetic strength that occurs if the

magnet is heated beyond its maximum operating temperature or exposed to a strong

external demagnetizing field at an elevated temperature.[5][8][9] This loss is not recovered

upon cooling and requires remagnetization to restore the magnet's properties.[9][10]

Structural changes due to extreme temperatures (approaching the Curie temperature) can

cause irrecoverable loss, where even remagnetization is ineffective.[2][5]

Q4: What are the Curie temperature and maximum operating temperature of SmCo magnets?

A4:

The Curie Temperature is the critical temperature at which a material loses its permanent

magnetic properties entirely. For SmCo magnets, this is very high, typically 700-750°C for

SmCo5 and 800-850°C for Sm2Co17.[2]

The Maximum Operating Temperature is the highest temperature a magnet can be safely

exposed to without significant irreversible demagnetization. This is a more practical limit for

applications and varies by grade.[2][11]

Troubleshooting Guides
Issue 1: My SmCo magnet's performance has degraded after a high-temperature experiment.

Troubleshooting Steps:

Determine the Nature of the Loss (Reversible vs. Irreversible):

Allow the magnet to cool down to room temperature.

Measure its magnetic field strength using a Gaussmeter.
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Compare this measurement to the magnet's original specified strength.

If the strength returns to the original value, the loss was reversible. If it remains lower, the

magnet has suffered irreversible demagnetization.[5][6]

Analyze the Experimental Conditions:

Confirm the maximum temperature reached during the experiment.

Compare this temperature to the specified maximum operating temperature for your

SmCo magnet grade. Exceeding this limit is a common cause of irreversible loss.[4][12]

Consider the magnet's geometry. Thinner magnets are more susceptible to

demagnetization.[13]

Evaluate if any external magnetic fields were present, which can exacerbate thermal

demagnetization.[14][15]

Corrective Actions:

For Reversible Loss: No action is needed other than ensuring future experiments operate

within the magnet's thermal limits.

For Irreversible Loss: The magnet will need to be remagnetized.[10] If the degradation is

severe or remagnetization is not feasible, the magnet must be replaced. For future

applications, select a higher-grade SmCo magnet with a greater maximum operating

temperature.[12]

Issue 2: How do I select the appropriate SmCo magnet grade for my high-temperature

application?

Selection Process:

Define Your Operating Temperature: Determine the maximum temperature the magnet will

experience in your application.

Consult Grade Specifications: Refer to the manufacturer's data for different SmCo grades.

Choose a grade with a maximum operating temperature that is safely above your
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application's maximum temperature.[11][12]

Consider Magnetic Field Requirements: Higher grades of Sm2Co17 generally offer higher

magnetic strength (remanence, Br) and better resistance to demagnetization (coercivity, Hcj)

at elevated temperatures.[12][16]

Factor in Mechanical Properties: SmCo5 magnets are less brittle and easier to machine than

Sm2Co17 magnets, which may be a consideration for complex shapes.[11][16]

Data Presentation
Table 1: Typical Magnetic and Thermal Properties of SmCo Magnet Grades

Property SmCo5 Series Sm2Co17 Series

Max. Energy Product (BH)max 16 - 25 MGOe 24 - 32 MGOe

Remanence (Br) 0.9 - 1.15 T 1.0 - 1.25 T

Intrinsic Coercivity (Hcj) 600 - 2000 kA/m 450 - 1600 kA/m

Max. Operating Temperature 250°C - 300°C 350°C - 550°C

Curie Temperature ~720°C ~800°C

Reversible Temp. Coefficient of

Br (%/°C)
~ -0.03% to -0.05% ~ -0.02% to -0.03%

Data compiled from multiple sources.[3][7][17] Specific values may vary by manufacturer.

Experimental Protocols
Protocol 1: Determining Reversible vs. Irreversible Demagnetization

Objective: To quantify the extent of reversible and irreversible magnetic loss after thermal

exposure.

Methodology:
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Initial Characterization: At room temperature (approx. 20-25°C), measure the magnetic flux

density of the SmCo magnet using a Gaussmeter with a fixed probe position. Record this as

B_initial. For more comprehensive analysis, measure the full demagnetization curve using a

hysteresisgraph.[18]

Thermal Exposure: Place the magnet in a calibrated laboratory oven. Increase the

temperature to the desired experimental value, ensuring not to exceed the magnet's

specified maximum operating temperature for an initial test. Hold at this temperature for a

predetermined duration (e.g., 1 hour).

Cooling: Turn off the oven and allow the magnet to cool slowly back to room temperature

within the oven to prevent thermal shock.[8]

Final Measurement: Once the magnet has returned to room temperature, repeat the

magnetic flux density measurement from the same position as in step 1. Record this as

B_final.

Data Analysis:

Total Loss (%) = [(B_initial - B_final) / B_initial] * 100

If the total loss is negligible (within the measurement error), the demagnetization was fully

reversible.

Any significant total loss indicates irreversible demagnetization.[5]

To separate reversible from irreversible losses, a hot measurement is needed. If possible,

measure the flux density while the magnet is at the elevated temperature (B_hot).

Reversible Loss (%) = [(B_initial - B_hot) / B_initial] * 100

Irreversible Loss (%) = [(B_initial - B_final) / B_initial] * 100
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Caption: Factors contributing to thermal demagnetization.
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Caption: Troubleshooting workflow for performance degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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